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Compound of Interest

Compound Name: Disperse Blue 1

Cat. No.: B124965 Get Quote

For Immediate Release:

This application note provides a comprehensive overview of the in vitro toxicological data for

Disperse Blue 1 (C.I. 64500; CAS No. 2475-45-8), an anthraquinone dye. The information is

intended for researchers, scientists, and professionals in drug development and chemical

safety assessment. This document summarizes key findings from mutagenicity and

genotoxicity studies and provides detailed protocols for the relevant assays.

Executive Summary
Disperse Blue 1 has demonstrated mutagenic and clastogenic potential in a range of in vitro

assays. It has been shown to be mutagenic in the Ames test, causing frameshift and base-pair

substitution mutations in various Salmonella typhimurium strains, both with and without

metabolic activation. Furthermore, it has been found to induce chromosomal aberrations in

Chinese hamster ovary (CHO) cells and morphological transformation in Balb/c 3T3 cells.

However, its poor solubility in aqueous media has been a limiting factor in some in vitro studies.

Data Presentation
The following tables summarize the quantitative data from key in vitro studies on Disperse
Blue 1.

Table 1: Ames Test Mutagenicity Data for Disperse Blue 1
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S.
typhimuriu
m Strain

Metabolic
Activation
(S9)

Concentrati
on (µ
g/plate )

Mean
Revertants
± SD (n=3)

Fold
Increase
over
Control

Result

TA97 Without (-)
0 (DMSO

Control)
123 ± 8 - -

33 167 ± 11 1.4 -

100 254 ± 15 2.1 Positive

333 412 ± 25 3.3 Positive

1000
350 ± 30

(toxic)
2.8 Positive

With (+)
0 (DMSO

Control)
145 ± 10 - -

100 295 ± 18 2.0 Positive

333 588 ± 40 4.1 Positive

1000 750 ± 62 5.2 Positive

TA98 Without (-)
0 (DMSO

Control)
30 ± 4 - -

100 65 ± 7 2.2 Positive

333 121 ± 11 4.0 Positive

1000 155 ± 14 5.2 Positive

With (+)
0 (DMSO

Control)
45 ± 5 - -

333 130 ± 12 2.9 Positive

1000 250 ± 21 5.6 Positive

3333 310 ± 28 6.9 Positive
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TA100 Without (-)
0 (DMSO

Control)
110 ± 9 - -

100 - 10000
No significant

increase
- Negative

With (+)
0 (DMSO

Control)
125 ± 11 - -

100 - 10000
No significant

increase
- Negative

TA1535 Without (-)
0 (DMSO

Control)
12 ± 2 - -

100 - 10000
No significant

increase
- Negative

With (+)
0 (DMSO

Control)
15 ± 3 - -

333 35 ± 5 2.3 Positive

1000 48 ± 6 3.2 Positive

3333 55 ± 7 3.7 Positive

Data

summarized

from the

National

Toxicology

Program

(NTP)

Technical

Report TR-

299.[1][2] A

positive

response is

defined as a

reproducible,

dose-related
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increase in

the number of

revertant

colonies, with

at least a

doubling over

the

background.

Table 2: Chromosomal Aberration in Chinese Hamster Ovary (CHO) Cells with Disperse Blue
1

Treatment
Condition

Concentration
(µg/mL)

Total Cells
Analyzed

Cells with
Aberrations (%)

Without S9 Activation

(4-hour exposure)
0 (Control) 200 1.5

75 200 3.0

150 200 7.5

250 150 (toxic) 15.3

With S9 Activation (4-

hour exposure)
0 (Control) 200 2.0

250 200 4.5

500 200 9.0

750 100 (toxic) 21.0

Data interpretation

based on findings

reported by Anderson

et al. (1990),

indicating a dose-

dependent increase in

chromosomal

aberrations.
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Table 3: Morphological Cell Transformation in Balb/c 3T3 Cells with Disperse Blue 1

Concentration
(µg/mL)

Plating
Efficiency (%)

Total Foci

Transformatio
n Frequency
(per 10^4
surviving
cells)

Result

0 (Control) 85 1 0.06 -

0.5 78 3 0.22 Equivocal

1.0 65 8 0.71 Positive

2.0 40 (toxic) 12 1.76 Positive

Data derived

from the study by

Matthews et al.

(1993), which

reported a

positive

transformation

response for

Disperse Blue 1.

[1]

Experimental Protocols
Ames Test (Bacterial Reverse Mutation Assay)
This protocol is based on the methodology used in the National Toxicology Program studies.[1]

[2]

1. Principle: The assay measures the ability of a test substance to induce reverse mutations at

the histidine locus in several strains of Salmonella typhimurium.

2. Materials:

S. typhimurium strains: TA97, TA98, TA100, TA1535
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S9 fraction from Aroclor 1254-induced rat liver for metabolic activation

Molten top agar (0.6% agar, 0.5% NaCl)

Minimal glucose agar plates

Histidine/biotin solution

Disperse Blue 1 (dissolved in DMSO)

Positive and negative controls

3. Procedure:

Preparation of Bacterial Cultures: Inoculate each S. typhimurium strain into nutrient broth
and incubate overnight at 37°C with shaking.
Assay without S9: To 2 mL of molten top agar at 45°C, add 0.1 mL of bacterial culture, 0.1
mL of Disperse Blue 1 solution at the desired concentration (or DMSO as a negative
control), and 0.5 mL of phosphate-buffered saline (PBS).
Assay with S9: To 2 mL of molten top agar at 45°C, add 0.1 mL of bacterial culture, 0.1 mL of
Disperse Blue 1 solution, and 0.5 mL of S9 mix (containing S9 fraction and cofactors).
Plating: Immediately pour the mixture onto the surface of a minimal glucose agar plate and
spread evenly.
Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.
Scoring: Count the number of revertant colonies on each plate.

4. Data Analysis: A positive response is a dose-related increase in the number of revertant

colonies per plate, with at least a two-fold increase over the solvent control.

Chromosomal Aberration Assay
This protocol is a generalized procedure based on studies of chemical mutagens in CHO cells.

1. Principle: This assay detects structural chromosomal damage in cultured mammalian cells.

2. Materials:

Chinese hamster ovary (CHO) cells
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Cell culture medium (e.g., Ham's F-12) supplemented with fetal bovine serum

Disperse Blue 1 (dissolved in DMSO)

S9 fraction for metabolic activation

Colcemid solution

Hypotonic solution (e.g., 0.075 M KCl)

Fixative (e.g., methanol:acetic acid, 3:1)

Giemsa stain

3. Procedure:

Cell Culture: Culture CHO cells to approximately 50% confluency.
Treatment: Expose the cells to various concentrations of Disperse Blue 1 with and without
S9 mix for 4 hours. Include positive and negative controls.
Recovery: After treatment, wash the cells and incubate them in fresh medium for a period
equivalent to about 1.5 normal cell cycle lengths.
Metaphase Arrest: Add Colcemid to the culture medium to arrest cells in metaphase.
Harvesting and Slide Preparation: Harvest the cells, treat with a hypotonic solution, and fix.
Drop the cell suspension onto clean microscope slides and air-dry.
Staining and Analysis: Stain the slides with Giemsa and score at least 100 metaphases per
concentration for chromosomal aberrations (e.g., breaks, gaps, exchanges).

4. Data Analysis: A positive result is a significant, dose-dependent increase in the percentage

of cells with structural chromosomal aberrations.

Cell Transformation Assay
This protocol is based on the methodology for the Balb/c 3T3 cell transformation assay.[1]

1. Principle: This assay assesses the potential of a chemical to induce morphological changes

in cells, a characteristic of neoplastic transformation.

2. Materials:
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Balb/c 3T3 mouse embryo cells

Cell culture medium (e.g., Dulbecco's Modified Eagle's Medium) with fetal bovine serum

Disperse Blue 1 (dissolved in DMSO)

Fixative (e.g., methanol)

Giemsa stain

3. Procedure:

Cell Seeding: Seed Balb/c 3T3 cells at a low density in culture dishes.
Treatment: After 24 hours, expose the cells to various concentrations of Disperse Blue 1 for
72 hours.
Culture Maintenance: Replace the treatment medium with fresh culture medium and
continue to culture for 4-6 weeks, with medium changes twice a week.
Fixing and Staining: At the end of the culture period, fix the cells with methanol and stain with
Giemsa.
Foci Scoring: Examine the dishes for the presence of morphologically transformed foci (Type
I, II, and III), which are characterized by dense, multilayered cell growth and a loss of contact
inhibition.

4. Data Analysis: Calculate the transformation frequency by dividing the number of Type III foci

by the number of surviving cells. A significant, dose-related increase in transformation

frequency indicates a positive response.

Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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